Cas no 91086-68-9 (2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER)

2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER structure
91086-68-9 structure
Product Name:2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER
CAS No:91086-68-9
MF:C8H10O2S
MW:170.228801250458
CID:3279140
PubChem ID:13356127
Update Time:2025-04-21

2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER
    • Methyl 5-ethylthiophene-2-carboxylate
    • E89855
    • 91086-68-9
    • METHYL5-ETHYLTHIOPHENE-2-CARBOXYLATE
    • MFCD06203733
    • AKOS009015575
    • CS-0195889
    • methyl 5-ethyl-2-thiophenecarboxylate
    • SCHEMBL11984343
    • Inchi: 1S/C8H10O2S/c1-3-6-4-5-7(11-6)8(9)10-2/h4-5H,3H2,1-2H3
    • InChI Key: XBHFFZLMQIVPDP-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC=C1CC

Computed Properties

  • Exact Mass: 170.04015073g/mol
  • Monoisotopic Mass: 170.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.5Ų

2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR955910-1g
Methyl 5-ethylthiophene-2-carboxylate
91086-68-9 95%
1g
£555.00 2025-02-21
Aaron
AR00IH65-500mg
2-Thiophenecarboxylic acid, 5-ethyl-, methyl ester
91086-68-9 95%
500mg
$378.00 2025-02-12
Aaron
AR00IH65-1g
2-Thiophenecarboxylic acid, 5-ethyl-, methyl ester
91086-68-9 95%
1g
$503.00 2025-02-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1266559-1g
Methyl 5-ethylthiophene-2-carboxylate
91086-68-9 95%
1g
¥6008.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1266559-5g
Methyl 5-ethylthiophene-2-carboxylate
91086-68-9 95%
5g
¥14808.00 2024-04-25
abcr
AB567313-250mg
Methyl 5-ethylthiophene-2-carboxylate; .
91086-68-9
250mg
€304.70 2025-04-15
abcr
AB567313-1g
Methyl 5-ethylthiophene-2-carboxylate; .
91086-68-9
1g
€557.50 2025-04-15
abcr
AB567313-5g
Methyl 5-ethylthiophene-2-carboxylate; .
91086-68-9
5g
€1852.90 2025-04-15
Ambeed
A785813-1g
Methyl 5-ethylthiophene-2-carboxylate
91086-68-9 95%
1g
$711.0 2025-04-15

2-THIOPHENECARBOXYLIC ACID, 5-ETHYL-, METHYL ESTER Related Literature

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd